3-(3-chlorophenyl)-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)propanamide
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Description
3-(3-chlorophenyl)-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)propanamide is a useful research compound. Its molecular formula is C21H26ClN3O and its molecular weight is 371.91. The purity is usually 95%.
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Scientific Research Applications
Applications in Neurological Research
Research on compounds structurally related to “3-(3-chlorophenyl)-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)propanamide” has explored their potential in neurological studies. For example, studies on m-Chlorophenylpiperazine (mCPP), a serotonin receptor agonist, examine its effects on psychiatric conditions like schizophrenia. Such compounds provide insights into neurotransmitter systems, potentially leading to new treatments for neurological and psychiatric disorders (Koreen et al., 1995).
Environmental and Occupational Exposure Studies
Compounds with chlorophenyl structures are also subjects of environmental and occupational exposure studies. For instance, research on organophosphorus and pyrethroid pesticides examines the extent of exposure in specific populations, such as preschool children and agricultural workers. These studies help understand the risks associated with chemical exposure and inform safety guidelines (Babina et al., 2012).
Metabolism and Excretion Studies
Understanding the metabolism and excretion of complex compounds is crucial for assessing their safety and efficacy as potential therapeutic agents. Studies on related compounds, such as taranabant and SB-649868, provide valuable data on how these substances are processed by the human body, including their metabolic pathways and elimination methods. This information is critical for drug development processes, ensuring that new drugs are safe and effective (Karanam et al., 2010), (Renzulli et al., 2011).
Properties
IUPAC Name |
3-(3-chlorophenyl)-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26ClN3O/c1-16-13-20(7-10-23-16)25-11-8-18(9-12-25)15-24-21(26)6-5-17-3-2-4-19(22)14-17/h2-4,7,10,13-14,18H,5-6,8-9,11-12,15H2,1H3,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODHDOFDHABZNQO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)N2CCC(CC2)CNC(=O)CCC3=CC(=CC=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.